Cas no 102396-21-4 (1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(1S)-1,3,3-trimethylcyclohexyl]-, (3S)-)

• Product Name: 1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(1S)-1,3,3-trimethylcyclohexyl]-, (3S)-
• CAS No: 102396-21-4
• MF: C₂₁H₂₆O₅
• MW: 358.428146839142
• CID: 192191
• PubChem ID: 190371
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(1S)-1,3,3-trimethylcyclohexyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(1S)-1,3,3-trimethylcyclohexyl]-, (3S)-
• (1S)-7-Acetyl-3-oxo-6-[(1S)-1,3,3-trimethylcyclohexyl]-1,3-dihydr o-2-benzofuran-1-yl acetate
• (3S)-4-Acetyl-1,3-dihydro-1-oxo-5-[(1S)-1,3,3-trimethylcyclohexyl]isobenzofuran-3-ol acetate
• DTXSID50907474
• [(1S)-7-acetyl-3-oxo-6-[(1S)-1,3,3-trimethylcyclohexyl]-1H-2-benzofuran-1-yl] acetate
• 102396-21-4
• 7-Acetyl-3-oxo-6-(1,3,3-trimethylcyclohexyl)-1,3-dihydro-2-benzofuran-1-yl acetate
• MACFARLANDIN A

• Inchi： 1S/C21H26O5/c1-12(22)16-15(21(5)10-6-9-20(3,4)11-21)8-7-14-17(16)19(25-13(2)23)26-18(14)24/h7-8,19H,6,9-11H2,1-5H3/t19-,21-/m0/s1
• InChI Key： OMNZZWDXPDXHHJ-FPOVZHCZSA-N
• SMILES： O1C(C2=CC=C(C(C(C)=O)=C2[C@H]1OC(C)=O)[C@@]1(C)CCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 358.17808
• Monoisotopic Mass: 358.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 483.8°C at 760 mmHg
• Flash Point: 210.4°C
• Refractive Index: 1.55
• PSA: 69.67
• LogP: 4.47920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones